N-(2,4-dichlorophenyl)-N'-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C16H12Cl2N4OS/c1-9-4-2-3-5-11(9)14-21-22-16(24-14)20-15(23)19-13-7-6-10(17)8-12(13)18/h2-8H,1H3,(H2,19,20,22,23)
• InChI Key: LOQVSJJECZDOTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N4OS
• Molecular Weight: 379.3 g/mol

Description

N-(2,4-dichlorophenyl)-N'-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]urea, commonly known as DMTU, is a synthetic compound that has been widely used in scientific research for its unique biochemical and physiological properties. DMTU is a thiourea derivative that has been studied for its potential therapeutic applications, as well as its use as a tool in laboratory experiments.

Mechanism of Action

DMTU exerts its effects through a number of different mechanisms, including the inhibition of reactive oxygen species (ROS) and the modulation of various signaling pathways. It has been shown to activate the PI3K/Akt pathway, which plays a key role in cell survival and proliferation, as well as the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
DMTU has been shown to have a number of biochemical and physiological effects, including the reduction of oxidative stress, the inhibition of inflammation, and the promotion of cell survival and proliferation. It has also been shown to have neuroprotective effects, particularly in the areas of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

DMTU has a number of advantages for use in laboratory experiments, including its stability and solubility in a variety of solvents. It is also relatively inexpensive and easy to synthesize. However, there are also some limitations to its use, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are a number of potential future directions for research on DMTU, including its use in the treatment of cardiovascular disease, neurodegenerative diseases, and cancer. It may also have potential applications in the field of regenerative medicine, particularly in the areas of tissue engineering and stem cell therapy. Further research is needed to fully understand the mechanisms of action of DMTU and its potential therapeutic applications.

Scientific Research Applications

DMTU has been extensively studied for its potential therapeutic applications, particularly in the areas of cardiovascular disease, neuroprotection, and cancer. It has been shown to have antioxidant, anti-inflammatory, and anti-apoptotic properties, which make it a promising candidate for the treatment of a variety of diseases.